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This guide provides a comprehensive analysis of TINUVIN-1130, a hydroxyphenyl-
benzotriazole class UV absorber, and compares its performance and stability with alternative
UV absorbers. The following data and experimental protocols are intended for researchers,
scientists, and drug development professionals to facilitate informed decisions in product
formulation and development.

Executive Summary

TINUVIN-1130 is a versatile liquid UV absorber with excellent spectral coverage in the UV-A
and UV-B regions, making it a suitable candidate for protecting light-sensitive materials.[1][2][3]
Spectroscopic analysis confirms its strong UV absorption characteristics. When compared to
other benzotriazole UV absorbers, such as TINUVIN-328 and TINUVIN-384-2, TINUVIN-1130
demonstrates competitive performance in terms of UV protection and stability. This guide
presents a detailed comparison of their spectroscopic properties and performance in
accelerated weathering tests.
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Comparative Spectroscopic and Performance Data

The following tables summarize the key performance indicators for TINUVIN-1130 and its
alternatives, TINUVIN-328 and TINUVIN-384-2.

Table 1. UV-Visible Spectroscopic Properties

) . Molar Key UV
Chemical UV Absorption L .
UV Absorber . Extinction Absorption
Class Maxima (Amax) o
Coefficient (g) Range
Not specified in
Hydroxyphenyl- ) ] UV-A and UV-
TINUVIN-1130 _ Broad absorption  available
benzotriazole ) B[1][4]
literature
14,760 L/mol-cm
Hydroxyphenyl- 306 nm and 347 ] UV-A and UV-
TINUVIN-328 i at 347 nm (in
benzotriazole nm[5][6] B[7]
chloroform)[5][6]
Hydroxyphenyl- 39,000 UV-A and UV-
TINUVIN-384-2 _ 360 nm[8]
benzotriazole L/mol-cm|[8] B[8][9]

Table 2: Accelerated Weathering Performance (ASTM G154)

UV Absorber Performance Metric Results
Performs admirably, rivaling
Gloss Retention & Color TINUVIN 350 and
TINUVIN-1130 - _
Stability outperforming TINUVIN 328.
[10]
Gloss Retention & Color Outperformed by TINUVIN-
TINUVIN-328 .
Stability 1130.[10]
High performance in
TINUVIN-384-2 Durability automotive and industrial

coatings.[9][11][12]
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Note: Specific quantitative data from direct comparative studies under ASTM G154 for gloss
retention and color change were not available in the public domain. The information presented
is based on qualitative comparisons and performance descriptions from technical datasheets.

Experimental Protocols
UV-Visible (UV-Vis) Spectroscopy for Presence and
Quantification

This protocol outlines the procedure for confirming the presence and determining the
concentration of TINUVIN-1130 in a coating formulation.

Methodology:
e Sample Preparation:
o Accurately weigh a sample of the coating containing the UV absorber.

o Dissolve the sample in a suitable solvent (e.g., toluene, chloroform) to a known
concentration. Ensure the chosen solvent does not absorb in the UV region of interest
(280-400 nm).

o Prepare a series of standard solutions of the pure UV absorber in the same solvent at
known concentrations.

e Instrumentation:
o Use a dual-beam UV-Vis spectrophotometer.
o Use quartz cuvettes with a 1 cm path length.
e Measurement:
o Record the UV-Vis spectrum of the solvent as a baseline.

o Record the UV-Vis spectra of the standard solutions and the sample solution from 280 nm
to 400 nm.
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e Analysis:
o ldentify the characteristic absorption peaks of the UV absorber in the sample spectrum.

o Construct a calibration curve by plotting the absorbance at the Amax versus the
concentration of the standard solutions.

o Determine the concentration of the UV absorber in the sample solution using the
calibration curve and Beer-Lambert's law (A = ebc).

Fourier Transform Infrared (FTIR) Spectroscopy for
Stability Analysis

This protocol describes the use of FTIR-ATR spectroscopy to monitor the chemical stability and
degradation of TINUVIN-1130 within a coating matrix upon exposure to UV radiation.

Methodology:

Sample Preparation:

o Cast a thin film of the coating containing TINUVIN-1130 onto an infrared-transparent
substrate (e.g., KBr, ZnSe).

o Obtain an initial FTIR spectrum of the uncured/unexposed film.

Exposure:

o Subject the coated substrate to accelerated weathering conditions as per ASTM G154
(e.g., cycles of UV-A or UV-B radiation and moisture).

Instrumentation:

o Use an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR)
accessory.

Measurement:
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o At regular intervals during the weathering process, record the FTIR-ATR spectrum of the
coating surface.

e Analysis:

o Monitor changes in the characteristic infrared absorption bands of the benzotriazole
structure and the surrounding polymer matrix.

o Look for the appearance of new peaks (e.g., carbonyl groups) or a decrease in the
intensity of existing peaks associated with the UV absorber, which would indicate

degradation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1220908?utm_src=pdf-custom-synthesis#bc-rfq
https://dispersions-resins-products.basf.us/products/tinuvin-1130
https://unisunchem.com/tinuvin-1130-cas-104810-47-1/
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.basf.com/us/en/products/General-Business-Topics/dispersions/Products/tinuvin_light_stabilizers
https://www.santplas.com/uploads/soft/20230825/1-230R5101941645.pdf
https://hunan-chem.com/wp-content/uploads/2016/06/UV-Absorber-328.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_328_October_2019_R4_IC_PP.pdf
https://www.nbinno.com/?news/BFO-uv-absorber-384-2-understanding-its-properties-and-applications
https://dispersions-resins-products.basf.us/products/tinuvin-384-2
https://www.allhdi.com/archives/72614
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_384-2_October_2019_R5_IC_PP.pdf
https://www.ulprospector.com/en/na/Coatings/Detail/479/188865/TINUVIN-384-2
https://www.benchchem.com/product/b1220908/docs#spectroscopic-analysis-of-tinuvin-1130-a-comparative-guide-to-performance-and-stability
https://www.benchchem.com/product/b1220908/docs#spectroscopic-analysis-of-tinuvin-1130-a-comparative-guide-to-performance-and-stability
https://www.benchchem.com/product/b1220908/docs#spectroscopic-analysis-of-tinuvin-1130-a-comparative-guide-to-performance-and-stability
https://www.benchchem.com/product/b1220908/docs#spectroscopic-analysis-of-tinuvin-1130-a-comparative-guide-to-performance-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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